(1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone (1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone
Brand Name: Vulcanchem
CAS No.: 1326914-52-6
VCID: VC4469205
InChI: InChI=1S/C21H21F2N5O/c1-14-16(22)7-5-9-18(14)28-15(2)20(24-25-28)21(29)27-12-10-26(11-13-27)19-8-4-3-6-17(19)23/h3-9H,10-13H2,1-2H3
SMILES: CC1=C(C=CC=C1F)N2C(=C(N=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F)C
Molecular Formula: C21H21F2N5O
Molecular Weight: 397.43

(1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone

CAS No.: 1326914-52-6

Cat. No.: VC4469205

Molecular Formula: C21H21F2N5O

Molecular Weight: 397.43

* For research use only. Not for human or veterinary use.

(1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone - 1326914-52-6

Specification

CAS No. 1326914-52-6
Molecular Formula C21H21F2N5O
Molecular Weight 397.43
IUPAC Name [1-(3-fluoro-2-methylphenyl)-5-methyltriazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
Standard InChI InChI=1S/C21H21F2N5O/c1-14-16(22)7-5-9-18(14)28-15(2)20(24-25-28)21(29)27-12-10-26(11-13-27)19-8-4-3-6-17(19)23/h3-9H,10-13H2,1-2H3
Standard InChI Key RJVRWJPMSRLLBC-UHFFFAOYSA-N
SMILES CC1=C(C=CC=C1F)N2C(=C(N=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F)C

Introduction

The compound (1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone is a complex organic molecule that combines elements of triazole and piperazine chemistry. This compound is not explicitly mentioned in the provided search results, so we will synthesize information from related compounds and general principles of organic chemistry to provide an overview.

Potential Biological Activities

Given the components of this compound, it may exhibit biological activities similar to those of related compounds. For instance, triazoles are known for their antimicrobial properties, while piperazine derivatives are often used in pharmaceuticals for their neuroactive or anti-inflammatory effects.

Antimicrobial Activity

Triazole-based compounds have shown antimicrobial activity, which could be enhanced by the presence of fluorine substituents. The piperazine moiety might also contribute to interactions with microbial targets.

Synthesis and Chemical Reactions

The synthesis of this compound would likely involve a condensation reaction between a triazole derivative and a piperazine derivative. The specific conditions and reagents would depend on the availability of starting materials and the desired yield.

Research Findings and Future Directions

While specific research findings on this compound are not available, studies on similar compounds suggest potential applications in medicinal chemistry. Future research should focus on synthesizing the compound and evaluating its biological activities through in vitro and in vivo studies.

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